Cas no 71965-20-3 (Phenol,2,4-dibutyl-6-ethyl-)

• Product Name: Phenol,2,4-dibutyl-6-ethyl-
• CAS No: 71965-20-3
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 571809
• PubChem ID: 3018303
• Update Time: 2025-04-19

Phenol,2,4-dibutyl-6-ethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dibutyl-6-ethyl-
• 2,4-Dibutyl-6-ethylphenol
• DTXSID70992660
• EINECS 276-239-1
• SCHEMBL1023152
• 71965-20-3
• NS00062764

• Inchi： 1S/C16H26O/c1-4-7-9-13-11-14(6-3)16(17)15(12-13)10-8-5-2/h11-12,17H,4-10H2,1-3H3
• InChI Key： DEOKRBNRSCUFEP-UHFFFAOYSA-N
• SMILES： OC1=C(CC)C=C(C=C1CCCC)CCCC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols